Cas no 2228199-02-6 (tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate
• CAS No: 2228199-02-6
• MF: C₁₄H₂₈N₂O₂S
• MW: 288.4493227005
• CID: 6193920
• PubChem ID: 165826737
• Update Time: 2025-07-02

tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate
• 2228199-02-6
• tert-butyl N-[1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-yl]carbamate
• EN300-1901591

• Inchi： 1S/C14H28N2O2S/c1-13(2,3)18-12(17)16-11(9-15)8-10-6-7-19-14(10,4)5/h10-11H,6-9,15H2,1-5H3,(H,16,17)
• InChI Key： AVWPDTZDJSZZPT-UHFFFAOYSA-N
• SMILES： S1CCC(CC(CN)NC(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 288.18714931g/mol
• Monoisotopic Mass: 288.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228199-02-6 and Product Name: Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate

The compound with the CAS number 2228199-02-6 and the product name Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacological agents. The Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate molecule stands out due to its intricate connectivity and the presence of both polar and non-polar regions. This dual nature allows it to interact with biological targets in a highly specific manner, which is crucial for the development of effective therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological receptors. Additionally, the N-1-amino and 3-(2,2-dimethylthiolan-3-yl)propan-2-yl substituents introduce unique chemical properties that can modulate biological activity. These features make the compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of thiol-containing compounds in medicinal chemistry. The 2,2-dimethylthiolan-3-yl moiety in this molecule is particularly noteworthy, as it has been shown to exhibit significant biological activity in various disease models. Research indicates that thiol-based compounds can interact with thiols in biological systems, leading to potent pharmacological effects. This interaction mechanism is particularly relevant in the context of developing treatments for oxidative stress-related disorders.

The synthesis of Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving enantiopure forms of this molecule, which is essential for evaluating its pharmacological properties.

In terms of biological activity, preliminary studies suggest that Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yl)propan-2-ylcarbamate exhibits promising effects in cellular models. These studies have revealed potential applications in areas such as anti-inflammatory and anti-proliferative therapies. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further development into a novel therapeutic agent.

The development of new drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling and molecular dynamics simulations have played a crucial role in predicting the binding affinity and mode of action of Tert-butyl N-1-amino-3-(2,2-dimethylthiolan-3-yll)propan - - - - - - - - - - - - - - - - - ycarbamate . These computational approaches have provided valuable insights into how this compound interacts with proteins and other biomolecules, guiding experimental efforts and accelerating the drug discovery process.

Future research directions for Tert-butyl N-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --amino-- -- -- ----(22dimethy thiolan-- --- --- --- --- --- --- --- --- --- --- --- ------ ypropan--- --------------------------------------- carbamate include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating its potential as an intermediate in the synthesis of more complex molecules could open up new avenues for pharmaceutical development.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a valuable tool for researchers studying the structure-function relationships in bioactive molecules. By understanding how modifications to its structure influence its biological activity, scientists can gain insights into broader principles governing molecular recognition and drug design.

In conclusion,Tert-butyl N--amino--(22dimethy thiolan-- ypropan-- carbamate represents a notable advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a subject of considerable interest for further research. As our understanding of molecular interactions continues to evolve, Tert-butyl N--amino--(22dimethy thiolan-- ypropan-- carbamate is poised to play a significant role in shaping the future of drug development.